Cas no 1796964-15-2 (4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea, 95%)

• Product Name: 4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea, 95%
• CAS No: 1796964-15-2
• MF: C₁₃H₉ClF₃N₃S₂
• MW: 363.808869123459
• CID: 5152494
• Update Time: 2025-05-22

4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea, 95% Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea, 95%

• Inchi： 1S/C13H9ClF3N3S2/c14-10-5-7(13(15,16)17)6-19-11(10)22-9-3-1-8(2-4-9)20-12(18)21/h1-6H,(H3,18,20,21)
• InChI Key： XAZQWWHJRBUNFE-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(SC2=NC=C(C(F)(F)F)C=C2Cl)C=C1)C(N)=S

Additional information on 4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea, 95%

Compound CAS No. 1796964-15-2: 4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea, 95%

The compound CAS No. 1796964-15-2, also known as 4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, which have been explored in recent research studies.

The chemical structure of 4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea consists of a pyridine ring substituted with chlorine and trifluoromethyl groups, connected via a sulfur atom to a thiourea moiety. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable candidate for applications in fields such as pharmacology, agrochemicals, and materials science.

Recent studies have highlighted the potential of this compound as a building block for the development of novel bioactive molecules. Its thiourea functionality is particularly interesting due to its ability to form hydrogen bonds and participate in various chemical reactions, which can be exploited in drug design and catalysis. The presence of the trifluoromethyl group further enhances the compound's stability and bioavailability, making it a promising candidate for pharmaceutical applications.

In the context of agrochemicals, CAS No. 1796964-15-2 has shown potential as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth and pathogenic processes has been demonstrated in laboratory experiments, suggesting its role in developing more effective agricultural chemicals with reduced environmental impact.

The synthesis of 4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound meets the stringent quality standards required for industrial and research applications.

From a toxicological perspective, recent evaluations have indicated that this compound exhibits low toxicity under standard test conditions. These findings are supported by comprehensive in vitro and in vivo studies, which provide valuable insights into its safety profile and potential for human exposure.

In conclusion, CAS No. 1796964-15-2, or 4-(3-Chloro-5-(trifluoromethyl)2-pyridylthio)phenylthiourea, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with favorable biological and chemical properties, positions it as a key player in advancing scientific research and industrial innovation.